Cas no 1807224-07-2 (2,6-Bis(trifluoromethyl)-3-bromobenzylamine)

• Product Name: 2,6-Bis(trifluoromethyl)-3-bromobenzylamine
• CAS No: 1807224-07-2
• MF: C₉H₆BrF₆N
• MW: 322.045062541962
• CID: 4975339
• Update Time: 2025-07-25

2,6-Bis(trifluoromethyl)-3-bromobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-bromobenzylamine

• Inchi： 1S/C9H6BrF6N/c10-6-2-1-5(8(11,12)13)4(3-17)7(6)9(14,15)16/h1-2H,3,17H2
• InChI Key： HQPVGOKQLDUXSC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C(CN)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2,6-Bis(trifluoromethyl)-3-bromobenzylamine

Introduction to 2,6-Bis(trifluoromethyl)-3-bromobenzylamine (CAS No. 1807224-07-2)

2,6-Bis(trifluoromethyl)-3-bromobenzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1807224-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic amines, characterized by its bromine and trifluoromethyl substituents, which contribute to its unique chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

The molecular structure of 2,6-Bis(trifluoromethyl)-3-bromobenzylamine consists of a benzene ring substituted with two trifluoromethyl groups at the 2- and 6-positions, and a bromine atom at the 3-position. The benzylamine moiety at one end of the molecule introduces an amine group (-NH₂), which is highly reactive and can participate in various chemical transformations such as nucleophilic substitution, condensation reactions, and coupling reactions. These characteristics make it a versatile building block for synthesizing pharmacologically active compounds.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The substituents present in 2,6-Bis(trifluoromethyl)-3-bromobenzylamine contribute to its potential as a precursor in the synthesis of molecules with therapeutic applications. Specifically, the trifluoromethyl group is known to increase metabolic stability and lipophilicity, while the bromine atom can serve as a handle for further functionalization via cross-coupling reactions.

One of the most compelling aspects of 2,6-Bis(trifluoromethyl)-3-bromobenzylamine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By incorporating this compound into drug design strategies, researchers aim to develop selective kinase inhibitors that can modulate signaling pathways involved in disease progression. The amine group and bromine substituent provide multiple points of interaction with biological targets, enhancing binding affinity and specificity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their biological properties, often leading to improved drug-like characteristics such as enhanced binding affinity, reduced metabolic degradation, and increased bioavailability. In the case of 2,6-Bis(trifluoromethyl)-3-bromobenzylamine, the dual presence of trifluoromethyl groups at the 2- and 6-positions amplifies these effects, making it an attractive candidate for further exploration.

The bromine atom at the 3-position of the benzene ring further enhances the synthetic utility of this compound. It can be readily transformed into other functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling, Heck reaction, or Buchwald-Hartwig coupling. These transformations allow for the introduction of diverse substituents at strategic positions within the molecule, enabling the synthesis of structurally diverse libraries for high-throughput screening.

In addition to its applications in drug development, 2,6-Bis(trifluoromethyl)-3-bromobenzylamine has shown promise in agrochemical research. The unique combination of substituents makes it a suitable candidate for synthesizing novel pesticides and herbicides. These compounds often require specific structural features to interact effectively with biological targets in plants or pests while maintaining environmental safety. The trifluoromethyl groups contribute to lipophilicity and metabolic stability, which are critical factors for agrochemical efficacy.

The synthesis of 2,6-Bis(trifluoromethyl)-3-bromobenzylamine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions to introduce bromine atoms at specific positions on the benzene ring followed by nucleophilic substitution or metal-catalyzed coupling reactions to install the trifluoromethyl groups and amine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

One notable aspect of working with 2,6-Bis(trifluoromethyl)-3-bromobenzylamine is its stability under various reaction conditions. The presence of electron-withdrawing trifluoromethyl groups stabilizes the molecule against degradation under harsh conditions commonly used in organic synthesis. This stability is particularly advantageous when performing multi-step syntheses that require multiple rounds of purification or when working with sensitive catalysts.

The pharmacological potential of derivatives derived from 2,6-Bis(trifluoromethyl)-3-bromobenzylamine has been explored in several preclinical studies. Researchers have synthesized analogs with modified substitution patterns to evaluate their biological activity against various targets. These studies have provided valuable insights into structure-activity relationships (SAR) and have guided further optimization efforts aimed at developing lead compounds with improved therapeutic profiles.

In conclusion,2,6-Bis(trifluoromethyl)-3-bromobenzylamine (CAS No. 1807224-07-2) is a multifunctional organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. The ongoing exploration of its derivatives continues to yield promising candidates for further development into novel drugs and pesticides.